Cas no 1804670-91-4 (3-Chloro-2-(difluoromethyl)-5-hydroxy-6-iodopyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-iodopyridine
• CAS No: 1804670-91-4
• MF: C₆H₃ClF₂INO
• MW: 305.448399782181
• CID: 4870315
• Update Time: 2025-10-22

3-Chloro-2-(difluoromethyl)-5-hydroxy-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-iodopyridine

• Inchi： 1S/C6H3ClF2INO/c7-2-1-3(12)6(10)11-4(2)5(8)9/h1,5,12H
• InChI Key： ITKHUXZYZSYIPO-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(F)F)=N1)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-iodopyridine

3-Chloro-2-(difluoromethyl)-5-hydroxy-6-iodopyridine: A Comprehensive Overview

The compound 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-iodopyridine, identified by the CAS number 1804670-91-4, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, material synthesis, and chemical research. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

The molecular structure of 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-iodopyridine is characterized by a pyridine ring with multiple substituents, including a chlorine atom at position 3, a difluoromethyl group at position 2, a hydroxyl group at position 5, and an iodine atom at position 6. These substituents contribute to the compound's electronic properties, reactivity, and stability. The presence of halogen atoms (chlorine and iodine) introduces significant electron-withdrawing effects, which can influence the molecule's participation in various chemical reactions. Additionally, the hydroxyl group at position 5 imparts hydrophilic characteristics, making it potentially useful in bioactive compounds.

Recent studies have explored the synthesis of 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-iodopyridine through multi-step reaction pathways involving halogenation, substitution, and coupling reactions. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to achieve high yields and purity levels. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production if required.

The application potential of this compound is vast. In the field of drug discovery, its structural features make it a promising candidate for developing novel bioactive agents. For instance, the presence of halogen atoms can facilitate interactions with biological targets, while the hydroxyl group may contribute to hydrogen bonding capabilities. Recent computational studies have highlighted its potential as a lead compound for anti-tumor agents due to its ability to inhibit specific enzymes involved in cancer cell proliferation.

In materials science, 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-iodopyridine has shown promise as a building block for advanced functional materials. Its unique electronic properties make it suitable for applications in optoelectronics and sensors. Researchers have demonstrated its ability to form stable coordination complexes with metal ions, which could be exploited in designing new materials for energy storage and conversion.

The environmental impact of this compound is another area of interest. Studies have examined its biodegradability and toxicity profiles under controlled conditions. Preliminary results suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current trends toward sustainable chemistry practices.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-iodopyridine represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a valuable asset in contemporary chemical research. As ongoing investigations continue to uncover its full potential, this compound is expected to play an increasingly significant role in both academic and industrial settings.